Cas no 1805317-96-7 (2-Cyano-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1805317-96-7
• MF: C₇H₃F₂IN₂
• MW: 280.013400316238
• CID: 4845388
• Update Time: 2025-06-11

2-Cyano-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H3F2IN2/c8-7(9)5-2-1-4(10)6(3-11)12-5/h1-2,7H
• InChI Key： SDEKEEXUTIACKH-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=C(C(F)F)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-6-(difluoromethyl)-3-iodopyridine

Introduction to 2-Cyano-6-(difluoromethyl)-3-iodopyridine (CAS No. 1805317-96-7)

2-Cyano-6-(difluoromethyl)-3-iodopyridine (CAS No. 1805317-96-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including a cyano group, a difluoromethyl substituent, and an iodine atom, makes this molecule a valuable scaffold for further chemical modifications and biological evaluations.

The cyano group at the 2-position of the pyridine ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature is particularly useful in medicinal chemistry, where solubility and bioavailability are critical factors in drug design. Additionally, the difluoromethyl group at the 6-position is known to improve metabolic stability and binding affinity, making it a common moiety in modern drug candidates. The iodine atom at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures.

Recent advancements in synthetic chemistry have highlighted the utility of 2-Cyano-6-(difluoromethyl)-3-iodopyridine as an intermediate in the synthesis of novel bioactive compounds. For instance, researchers have leveraged its reactivity to develop inhibitors targeting various therapeutic pathways. One notable area of interest has been its application in the synthesis of kinase inhibitors, where the combination of electron-withdrawing groups like the cyano group and electron-donating groups like the difluoromethyl group can fine-tune binding interactions with protein targets. These modifications have been shown to enhance selectivity and potency, crucial factors in minimizing side effects.

In addition to its role in kinase inhibition, 2-Cyano-6-(difluoromethyl)-3-iodopyridine has been explored as a precursor in the development of antiviral agents. The structural motif of this compound has been incorporated into molecules designed to disrupt viral replication cycles. Specifically, studies have demonstrated its utility in generating inhibitors that target viral proteases and polymerases. The iodine atom allows for facile introduction of additional functional groups that can modulate binding affinity and pharmacokinetic properties. Such modifications are essential for optimizing drug-like characteristics, ensuring that lead compounds exhibit favorable pharmacological profiles.

The agrochemical sector has also benefited from the versatility of 2-Cyano-6-(difluoromethyl)-3-iodopyridine. Its structural features make it a suitable candidate for developing novel pesticides with improved efficacy and environmental safety. Researchers have synthesized derivatives of this compound that exhibit herbicidal and fungicidal properties by targeting specific enzymatic pathways in plants and fungi. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of biological activity, enabling the design of compounds that are highly effective against pests while minimizing harm to non-target organisms.

The synthetic methodologies employed in the preparation of 2-Cyano-6-(difluoromethyl)-3-iodopyridine have evolved significantly over recent years, reflecting advancements in organic synthesis techniques. Modern approaches often involve multi-step sequences that highlight the compound's reactivity as a key intermediate. For example, one common synthetic route involves halogenation reactions followed by nucleophilic substitution or cross-coupling strategies to introduce the desired functional groups at specific positions on the pyridine ring. These methods have been optimized for high yield and purity, ensuring that researchers can access this compound with minimal synthetic challenges.

The pharmacological evaluation of derivatives derived from 2-Cyano-6-(difluoromethyl)-3-iodopyridine has revealed promising activities across multiple therapeutic areas. In oncology research, several analogs have shown inhibitory effects on cancer-related kinases, demonstrating potential as anticancer agents. The ability to modify the pyridine core while maintaining key pharmacophoric elements has allowed for the development of compounds with enhanced selectivity over native kinases, reducing off-target effects associated with earlier generations of kinase inhibitors.

In neurology research, 2-Cyano-6-(difluoromethyl)-3-iodopyridine derivatives have been investigated for their potential as modulators of neurotransmitter systems involved in cognitive function and mood regulation. The structural flexibility provided by this scaffold enables researchers to explore various chemical modifications aimed at optimizing receptor binding affinities and pharmacokinetic profiles. Preclinical studies have indicated that certain analogs may exhibit therapeutic potential in treating neurological disorders characterized by dysregulation of neurotransmitter signaling.

The environmental impact of using 2-Cyano-6-(difluoromethyl)-3-iodopyridine as an intermediate has also been carefully considered by researchers. Efforts have been made to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents through green chemistry principles. These initiatives align with broader industry trends toward sustainable practices in pharmaceutical manufacturing, ensuring that compounds like this one can be produced responsibly while maintaining high standards of quality and efficacy.

Future directions for research involving 2-Cyano-6-(difluoromethyl)-3-iodopyridine include exploring its applications in emerging fields such as precision medicine and personalized therapeutics. By integrating computational modeling with experimental validation, 2-Cyano-6-(difluoromethyl)-3-iodopyridine could serve as a platform for designing patient-specific treatments tailored to individual genetic profiles or disease states. Advances in biocatalysis may also enable more efficient synthesis routes, 2-Cyano-6-(difluoromethyl)-3-iodopyridine, further enhancing accessibility for academic and industrial applications alike.